Cas no 501362-18-1 (Benzoic acid, 2-(bromomethyl)-5-methyl-, ethyl ester)

• Product Name: Benzoic acid, 2-(bromomethyl)-5-methyl-, ethyl ester
• CAS No: 501362-18-1
• MF: C₁₁H₁₃BrO₂
• MW: 257.123722791672
• CID: 1558271
• PubChem ID: 22493703
• Update Time: 2025-04-21

Benzoic acid, 2-(bromomethyl)-5-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(bromomethyl)-5-methyl-, ethyl ester
• DTXSID701218782
• SCHEMBL4832019
• DB-163381
• 2-(Bromomethyl)-5-methylbenzoic acid ethyl ester
• 501362-18-1

• Inchi： 1S/C11H13BrO2/c1-3-14-11(13)10-6-8(2)4-5-9(10)7-12/h4-6H,3,7H2,1-2H3
• InChI Key： BHZMITCGERITNE-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(C)=CC=1C(=O)OCC

Computed Properties

• Exact Mass: 256.00989
• Monoisotopic Mass: 256.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3